Cas no 202805-07-0 (6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid)

• Product Name: 6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
• CAS No: 202805-07-0
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 1069891
• PubChem ID: 2787079
• Update Time: 2025-09-21

6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2,4-Dioxo-3-azatricyclo[7.3.1.0 {5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
• 6-{2,4-Dioxo-3-azatricyclo[7.3.1.0 {5,13}]trideca- 1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
• MFCD00181326
• Z56757374
• CCG-120236
• CS-0266468
• 202805-07-0
• CBDivE_005907
• AB00074381-01
• SCHEMBL10018574
• STK091706
• EG-0001
• 6-[1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]HEXANOIC ACID
• 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoic acid
• 6-(1,3-dioxobenzo[de]isoquinolin-2-yl)hexanoic acid
• CIA80507
• DTXSID70383059
• 6-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid
• 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)hexanoicacid
• AKOS000273613
• 6-{2,4-Dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}hexanoic acid

• MDL： MFCD00181326
• Inchi： 1S/C18H17NO4/c20-15(21)10-2-1-3-11-19-17(22)13-8-4-6-12-7-5-9-14(16(12)13)18(19)23/h4-9H,1-3,10-11H2,(H,20,21)
• InChI Key： ZILJZINSEYHWLP-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC=CC(C(N1CCCCCC(=O)O)=O)=C23

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives